Cas no 14635-91-7 (Benzene, 1-methyl-3-(phenylethynyl)-)

Benzene, 1-methyl-3-(phenylethynyl)- structure
14635-91-7 structure
Product Name:Benzene, 1-methyl-3-(phenylethynyl)-
CAS No:14635-91-7
MF:C15H12
MW:192.255784034729
CID:1317360
PubChem ID:10987106
Update Time:2025-04-20

Benzene, 1-methyl-3-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-3-(phenylethynyl)-
    • 1-methyl-3-(2-phenylethynyl)benzene
    • 14635-91-7
    • DTXSID20450846
    • Benzene, 1-methyl-3-(2-phenylethynyl)-
    • 1-Methyl-3-(phenylethynyl)benzene
    • 1-Methyl-3-phenylethynyl-benzene
    • HS-4505
    • (3-Methylphenyl)phenylacetylene
    • Inchi: 1S/C15H12/c1-13-6-5-9-15(12-13)11-10-14-7-3-2-4-8-14/h2-9,12H,1H3
    • InChI Key: CREZZKUDBMAYFS-UHFFFAOYSA-N
    • SMILES: C1(C)C=CC=C(C#CC2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 192.09396
  • Monoisotopic Mass: 192.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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